Cas no 1070-14-0 (1,4-Hexadien-3-ol)

• Product name: 1,4-Hexadien-3-ol
• CAS No: 1070-14-0
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 2354844
• PubChem ID: 12749318

1,4-Hexadien-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,4-Hexadien-3-ol
• hexa-1,4-dien-3-ol
• WCJAFRYVCLHKTK-HWKANZROSA-N
• 1,?4-?Hexadien-?3-?ol
• 1070-14-0

• Inchi： InChI=1S/C6H10O/c1-3-5-6(7)4-2/h3-7H,2H2,1H3/b5-3+
• InChI Key： WCJAFRYVCLHKTK-HWKANZROSA-N

Computed Properties

• Exact Mass: 98.073164938Da
• Monoisotopic Mass: 98.073164938Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 74.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8590
• Melting Point: 30.5°C (estimate)
• Boiling Point: 133.68°C (estimate)
• Refractive Index: 1.4502

Additional information on 1,4-Hexadien-3-ol

Chemical Profile of 1,4-Hexadien-3-ol (CAS No. 1070-14-0)

1,4-Hexadien-3-ol, with the chemical formula C₆H₁₀O, is a significant compound in organic chemistry and industrial applications. This linear diene alcohol features a conjugated system of double bonds, making it a versatile intermediate in synthetic chemistry. The presence of both hydroxyl and alkene functional groups allows for diverse chemical transformations, enabling its use in the synthesis of polymers, fragrances, and pharmaceutical intermediates. Its CAS number 1070-14-0 uniquely identifies it in scientific and commercial databases, facilitating accurate classification and handling in research and industrial settings.

The compound is primarily recognized for its role as a precursor in the production of synthetic rubber and plasticizers. The conjugated diene structure of 1,4-Hexadien-3-ol makes it an excellent monomer for polymerization reactions, particularly in the manufacture of butadiene-based rubbers. These rubbers are widely used in automotive tires, footwear, and other elastomeric products due to their excellent tensile strength and durability.

In recent years, research has highlighted the potential applications of 1,4-Hexadien-3-ol in pharmaceutical synthesis. The compound’s ability to undergo various reactions such as oxidation, reduction, and alkylation makes it a valuable building block for drug development. For instance, derivatives of 1,4-Hexadien-3-ol have been explored as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The hydroxyl group provides a reactive site for further functionalization, allowing chemists to design molecules with specific biological activities.

The industrial significance of 1,4-Hexadien-3-ol extends to its use in fragrance and flavor chemistry. The compound’s structural features contribute to its ability to act as a precursor for various aroma compounds. Its diene system can be transformed into cyclic structures that mimic natural olfactory molecules, making it valuable in the formulation of perfumes and food additives. Additionally, the compound’s reactivity with other organic molecules allows for the creation of complex scent profiles used in high-end fragrances.

Advances in catalytic processes have further enhanced the utility of 1,4-Hexadien-3-ol. Modern catalytic systems enable more efficient conversions of this compound into higher-value products with reduced byproduct formation. For example, transition metal catalysts have been employed to facilitate selective hydrogenation or cross-coupling reactions, expanding the synthetic toolkit available to chemists working with 1,4-Hexadien-3-ol.

The environmental impact of producing and using 1,4-Hexadien-3-ol has also been a focus of recent studies. Efforts to develop greener synthetic routes aim to minimize waste and energy consumption during its production. Biocatalytic methods, utilizing enzymes or whole-cell systems, have shown promise in converting renewable feedstocks into 1,4-Hexadien-3-ol, aligning with global sustainability goals.

In conclusion,1,4-Hexadien-3-ol (CAS No. 1070-14-0) remains a cornerstone compound in organic synthesis due to its versatile reactivity and broad range of applications. From industrial rubber production to pharmaceutical intermediates and fragrance chemistry,1,4-Hexadien-3-ol continues to play a crucial role in advancing chemical innovation. As research progresses,1,4-Hexadien-3-ol is expected to find new applications that further underscore its importance in both academic and industrial chemistry.